Cas no 2549029-85-6 (4-Chloro-2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-1,3-benzothiazole)

• Product Name: 4-Chloro-2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-1,3-benzothiazole
• CAS No: 2549029-85-6
• MF: C₁₅H₁₈ClN₃O₂S₂
• MW: 371.905319690704
• CID: 5313779
• PubChem ID: 154582876
• Update Time: 2025-05-23

4-Chloro-2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-[4-(cyclopropylsulfonyl)hexahydro-1H-1,4-diazepin-1-yl]benzothiazole
• F6752-2864
• AKOS040723648
• 2549029-85-6
• 4-chloro-2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-1,3-benzothiazole
• 4-Chloro-2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-1,3-benzothiazole

• Inchi： 1S/C15H18ClN3O2S2/c16-12-3-1-4-13-14(12)17-15(22-13)18-7-2-8-19(10-9-18)23(20,21)11-5-6-11/h1,3-4,11H,2,5-10H2
• InChI Key： RLZCYRMXWKPMRV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(N1CCCN(CC1)S(C1CC1)(=O)=O)S2

Computed Properties

• Exact Mass: 371.0528969g/mol
• Monoisotopic Mass: 371.0528969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 544.3±60.0 °C(Predicted)
• pka: 3.42±0.10(Predicted)

Additional information on 4-Chloro-2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-1,3-benzothiazole

Comprehensive Overview of 4-Chloro-2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-1,3-benzothiazole (CAS No. 2549029-85-6)

4-Chloro-2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-1,3-benzothiazole (CAS No. 2549029-85-6) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a benzothiazole core with a 1,4-diazepane ring and a cyclopropanesulfonyl moiety, making it a versatile scaffold for drug discovery. Its unique architecture enables interactions with various biological targets, particularly in the fields of kinase inhibition and antimicrobial activity.

Recent studies highlight the growing interest in benzothiazole derivatives due to their broad-spectrum bioactivity. The incorporation of the 1,4-diazepane ring enhances metabolic stability, while the cyclopropanesulfonyl group contributes to improved solubility and target selectivity. Researchers are actively exploring this compound’s potential in addressing antibiotic resistance—a critical global health challenge—by targeting bacterial efflux pumps and biofilm formation.

From a synthetic chemistry perspective, CAS No. 2549029-85-6 exemplifies modern trends in fragment-based drug design. Its modular structure allows for systematic modifications, aligning with the industry’s shift toward "click chemistry" and high-throughput screening. Computational studies suggest strong binding affinities to proteins involved in inflammatory pathways, positioning it as a candidate for autoimmune disease therapeutics.

The agrochemical sector also benefits from 4-Chloro-2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-1,3-benzothiazole, where its mode of action shows promise as a eco-friendly fungicide. Unlike traditional pesticides, this compound’s targeted mechanism minimizes off-target effects, addressing the rising demand for sustainable crop protection solutions. Field trials indicate efficacy against Fusarium species, a major concern for food security.

Analytical characterization of this compound involves advanced techniques like LC-MS/MS and NMR spectroscopy, reflecting the pharmaceutical industry’s emphasis on purity and reproducibility. Stability studies under varying pH conditions further support its viability for formulation development. Patent filings related to benzothiazole sulfonamides have surged, underscoring its commercial potential.

Environmental impact assessments reveal favorable biodegradability profiles for CAS No. 2549029-85-6, a key consideration in regulatory approvals. This aligns with the "Green Chemistry" movement, where molecular design prioritizes reduced ecological footprints. Researchers are now investigating prodrug derivatives to enhance bioavailability—a frequent search query among medicinal chemists optimizing ADME properties.

In conclusion, 4-Chloro-2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-1,3-benzothiazole represents a convergence of innovation across multiple disciplines. Its dual applications in human health and agriculture, coupled with environmentally conscious design principles, make it a compelling subject for ongoing research and development efforts worldwide.